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Compound of Interest

Compound Name: SLB1122168 formic

Cat. No.: B15571275

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
SLB1122168 formic, a potent Spns2-mediated S1P release inhibitor. Given that this product is
a formic acid salt, the safety precautions are primarily dictated by the properties of formic acid.
This document is intended for researchers, scientists, and drug development professionals to
ensure safe laboratory practices.

Chemical and Physical Properties of Formic Acid

Formic acid, also known as methanoic acid, is a colorless, fuming liquid with a pungent odor.[1]
[2] It is the simplest carboxylic acid and is corrosive to metals and tissues.[1] Key physical
properties are summarized below.
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Property Value

Molecular Formula HCOOH

Molecular Weight 46.03 g/mol [3]

Boiling Point 100.6°C[2]

Melting Point 8.6°C[2]

Flash Point 156°F[1]

Density 1.22 g/cm3[3]

pKa 3.75[3]

Solubility Miscible with water, alcohol, and ether[4]

Hazard Identification and Exposure Limits

Formic acid is a corrosive and flammable liquid that can cause severe skin burns and eye
damage. Inhalation of vapors can be toxic and may irritate the respiratory tract.[5] It is also
harmful if swallowed.[6]

Occupational exposure limits for formic acid have been established by various regulatory
agencies to minimize health risks.

Agency Exposure Limit

OSHA (PEL) 5 ppm (9 mg/m3) TWA[7][8]
ACGIH (TLV) 5 ppm TWA; 10 ppm STEL[7]
NIOSH (REL) 5 ppm (9 mg/m3) TWA[7][8]
NIOSH (IDLH) 30 ppm[8]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; PEL: Permissible Exposure
Limit; TLV: Threshold Limit Value; REL: Recommended Exposure Limit; IDLH: Immediately
Dangerous to Life or Health.
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Operational and Disposal Plans
Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling SLB1122168 formic to prevent exposure.
e Eye and Face Protection: Chemical splash goggles and a face shield are required.[9]
o Skin Protection:

o Gloves: Wear chemical-resistant gloves such as butyl rubber, natural rubber, or PVC.[6]
Always inspect gloves for tears or holes before use.

o Protective Clothing: A lab coat or apron should be worn.[9] For larger quantities, chemical-
resistant coveralls may be necessary.

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
organic vapors if working outside of a fume hood or if ventilation is inadequate.[10]

Handling and Storage

e Handling:

[¢]

Always handle SLB1122168 formic in a well-ventilated area, preferably within a chemical
fume hood.[11]

o

Avoid direct contact with skin, eyes, and clothing.[11]

[e]

Prevent the release of vapors into the work environment.

o

Do not eat, drink, or smoke in areas where the chemical is handled.[10]

[¢]

When diluting, always add acid to water slowly, never the other way around.[11]
e Storage:

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
bases and oxidizing agents.[10]
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o Keep containers tightly closed.[12]

o Store on lower shelves, preferably in a designated acid cabinet.[11]

Disposal Plan

o Waste Collection: Collect all waste containing SLB1122168 formic in designated, properly
labeled, and sealed containers.

e Disposal Method: Dispose of as hazardous waste in accordance with local, state, and federal
regulations. Common disposal methods for formic acid waste include neutralization and
incineration.[13]

o Neutralization: This involves carefully adding a base, such as sodium hydroxide, to the
acidic waste to adjust the pH to a neutral level.[13] This should only be performed by
trained personnel.

o Incineration: This is a thermal treatment that burns the waste at high temperatures.[13]

Emergency Procedures and First Aid

e In Case of Skin Contact: Immediately flush the affected area with large amounts of water for
at least 15 minutes and remove contaminated clothing.[14] Seek immediate medical
attention.

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15-30
minutes, holding the eyelids open.[7][12] Remove contact lenses if present and easy to do.
Seek immediate medical attention.

¢ In Case of Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.
If breathing has stopped, give artificial respiration. Seek immediate medical attention.

¢ In Case of Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate
medical attention.[14]

Experimental Protocol: In Vitro Spns2 Inhibition
Assay
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This protocol outlines a general procedure for assessing the inhibitory activity of compounds
like SLB1122168 on Spns2-mediated sphingosine-1-phosphate (S1P) release.

Materials and Reagents

o HEK?293 cells stably expressing human Spns2

Cell culture medium (e.g., DMEM) with 10% fetal bovine serum

Serum-free medium

Test compound (SLB1122168 formic) dissolved in a suitable solvent (e.g., DMSO)

Sphingosine

LC-MS/MS or a commercial S1P ELISA kit for S1P quantification

Procedure

e Cell Seeding: Seed the Spns2-expressing HEK293 cells in a 24-well plate at a density that
allows for optimal confluency at the time of the assay (e.g., 1-3 x 10”5 cells/well).[15]
Incubate for 24 hours.

e Compound Incubation:
o Wash the cells with serum-free medium.

o Add fresh serum-free medium containing various concentrations of SLB1122168 formic.
Include a vehicle control (e.g., DMSO).

o Incubate for 30 minutes at 37°C.[15]

e S1P Export Stimulation: Add sphingosine to each well to a final concentration of 1 uM to
serve as a precursor for S1P.[15]

o Sample Collection: After a defined incubation period, carefully collect the supernatant from
each well.
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o S1P Quantification: Analyze the concentration of S1P in the collected supernatant using a
validated LC-MS/MS method or a commercial S1P ELISA kit.[15]

o Data Analysis: Determine the IC50 value of SLB1122168 formic by plotting the percentage
of inhibition of S1P export against the compound concentration.

Visualizations
Safe Handling Workflow for SLB1122168 Formic
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Preparation

Consult Safety Data Sheet (SDS)
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Caption: Workflow for safely handling SLB1122168 formic in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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